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Chromic acid (H2Cr2O7),rubidium

salt (1:2)

Cat. No.: B082955 Get Quote

For Internal Use Only

These application notes provide detailed safety protocols for the handling of powdered

rubidium dichromate (Rb₂Cr₂O₇) in a laboratory setting. All personnel must review and

understand these protocols before working with this compound. Rubidium dichromate is a

strong oxidizing agent and is highly toxic and carcinogenic.[1][2][3] Strict adherence to these

guidelines is mandatory to ensure the safety of all laboratory personnel and the environment.

Hazard Identification and Chemical Properties
Rubidium dichromate is a red crystalline solid.[4] It is a hexavalent chromium compound, which

is known to be a human carcinogen, a skin and respiratory sensitizer, and a nephrotoxin.[1][5]

[6] Inhalation of the powder can cause severe respiratory irritation, and contact with skin or

eyes can result in severe burns.[7] Ingestion may lead to severe gastrointestinal distress,

kidney and liver damage, and can be fatal.[7]

Key Hazards:

Carcinogenicity: Confirmed human carcinogen (IARC Group 1).[3][5]

Oxidizing Properties: Powerful oxidizer that can initiate or accelerate the combustion of other

materials.
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Toxicity: Highly toxic if inhaled or ingested.[7] Causes severe skin burns and eye damage.[7]

Sensitizer: May cause allergic skin reactions and asthma.[1][5]

Quantitative Data Summary
The following table summarizes key quantitative data for rubidium dichromate. This information

is critical for risk assessment and for implementing appropriate safety measures.

Property Value Reference(s)

Chemical Formula Cr₂O₇Rb₂ [4][8]

Molar Mass 386.92 g/mol [5][8]

Appearance Red crystalline solid [4]

Density
Monoclinic: 3.021 g/cm³;

Triclinic: 3.125 g/cm³
[2][8]

Water Solubility
5.9 g/100g H₂O at 20°C,

increasing with temperature.
[2][8]

OSHA PEL (8-hr TWA) 0.005 mg/m³ (as Cr(VI)) [1][5]

ACGIH TLV (8-hr TWA)
0.0001 mg/m³ (as Cr(VI),

inhalable particulate matter)
[1][5]

ACGIH STEL (15-min)
0.0005 mg/m³ (as Cr(VI),

inhalable particulate matter)
[1]

Experimental Protocols
The following protocols outline the required procedures for safely handling powdered rubidium

dichromate. These steps are designed to minimize exposure and prevent contamination.

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:
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All work with powdered rubidium dichromate must be conducted in a certified chemical fume

hood with a face velocity of at least 100 feet per minute.[9]

The work area must be equipped with an eyewash station and a safety shower, both of

which should be tested weekly.

Use a dedicated, clearly labeled area within the fume hood for handling this compound.

Cover the work surface with disposable absorbent mats to contain any spills.[9]

Personal Protective Equipment (PPE):

Gloves: Double gloving with nitrile gloves is required.[9] Check gloves for integrity before and

during use. Dispose of the outer gloves immediately after handling the compound.

Eye Protection: Chemical splash goggles and a face shield are mandatory.

Lab Coat: A dedicated, flame-retardant lab coat must be worn.[9] This lab coat should not be

worn outside of the laboratory and should be professionally laundered.

Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH-approved

respirator with P100 cartridges is required.[10]

Protocol for Weighing and Preparing a Solution
This protocol describes the steps for accurately weighing powdered rubidium dichromate and

preparing a stock solution.

Preparation:

Don all required PPE as specified in section 2.1.

Ensure the chemical fume hood is operational and the work area is prepared with

disposable mats.

Label all glassware with the chemical name, concentration, date, and your initials.

Weighing:
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Place an analytical balance inside the chemical fume hood.

Use a tared, sealed container to weigh the rubidium dichromate powder.

Slowly and carefully transfer the desired amount of powder to the weighing container

using a clean, dedicated spatula. Avoid creating dust.[7]

Securely close the stock container of rubidium dichromate and wipe it down with a damp

cloth before returning it to its designated storage location.

Solution Preparation:

Place a beaker with a stir bar containing the appropriate solvent (e.g., deionized water) on

a stir plate inside the fume hood.

Carefully add the weighed rubidium dichromate powder to the solvent.

Rinse the weighing container with a small amount of the solvent and add the rinse to the

beaker to ensure a complete transfer.

Cover the beaker with a watch glass and allow the compound to dissolve completely.

Cleanup:

Carefully wipe down the spatula, work surface, and any other contaminated equipment

with a damp cloth.

Dispose of all contaminated disposable materials (gloves, mats, wipes) in a designated

hazardous waste container.

Wash all non-disposable equipment thoroughly.

Spill Response Protocol
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the area and evacuate the immediate vicinity of the spill.

Isolate: Restrict access to the spill area.
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Report: Notify the Laboratory Safety Officer immediately.

Cleanup (for trained personnel only):

Wear appropriate PPE, including respiratory protection.

For small spills, use a HEPA-filtered vacuum to carefully collect the powdered material.[7]

Do not sweep, as this can generate airborne dust.

For liquid spills, use an absorbent material to contain the spill.

Place all contaminated materials in a sealed, labeled hazardous waste container.

Decontaminate the spill area with a suitable reducing agent (e.g., sodium thiosulfate

solution) followed by a thorough cleaning with soap and water.

Waste Disposal
All waste contaminated with rubidium dichromate is considered hazardous waste.

Solid Waste: Collect all contaminated solids (e.g., gloves, wipes, absorbent mats) in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all aqueous solutions containing rubidium dichromate in a designated,

sealed, and clearly labeled hazardous waste container. It is recommended to reduce the

Cr(VI) to the less toxic Cr(III) before disposal, following established laboratory procedures.

[11]

Dispose of all hazardous waste through the institution's Environmental Health and Safety

office.

Visualized Workflows and Pathways
The following diagrams illustrate the logical flow of procedures for safely handling powdered

rubidium dichromate.
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Caption: Experimental workflow for handling powdered rubidium dichromate.
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Caption: Emergency spill response workflow for rubidium dichromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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